Cas no 1189663-34-0 (8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

• Product Name: 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
• CAS No: 1189663-34-0
• MF: C₂₂H₂₃ClFN₃O
• MW: 399.888927698135
• CID: 5391449
• Update Time: 2025-06-20

8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

• Inchi： 1S/C22H23ClFN3O/c1-14-6-7-16(12-15(14)2)20-21(28)26-22(25-20)8-10-27(11-9-22)13-17-18(23)4-3-5-19(17)24/h3-7,12H,8-11,13H2,1-2H3,(H,26,28)
• InChI Key： LEPGUPDMSWRHTQ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(CC3=C(F)C=CC=C3Cl)CC2)N=C(C2=CC=C(C)C(C)=C2)C1=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.82±0.40(Predicted)

Additional information on 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

Introduction to 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189663-34-0)

8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189663-34-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazaspirodecane derivatives and has shown promising potential in various therapeutic applications. The unique structural features of this compound, including the presence of a chloro and fluoro substituent on the phenyl ring, as well as the dimethylphenyl group, contribute to its distinct pharmacological properties.

The chemical structure of 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is characterized by a spirocyclic system with a triazole ring and a ketone functional group. The spirocyclic structure provides enhanced stability and bioavailability, making it an attractive candidate for drug development. Recent studies have focused on elucidating the mechanisms of action and biological activities of this compound.

In the context of medicinal chemistry, 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest at the G2/M phase.

The pharmacokinetic properties of 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one have been extensively studied to assess its suitability for clinical development. Animal models have demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial factors for effective drug delivery. Additionally, toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal side effects.

In the realm of drug discovery and development, the structural optimization of 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is an ongoing area of research. Scientists are exploring various modifications to enhance its potency and selectivity while minimizing potential off-target effects. For instance, substituting different functional groups on the phenyl rings or altering the spirocyclic core can lead to compounds with improved pharmacological profiles.

The potential applications of 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one extend beyond traditional therapeutic areas. Recent advancements in nanotechnology have opened new avenues for its use in targeted drug delivery systems. By encapsulating this compound in nanoparticles or liposomes, researchers aim to achieve higher local concentrations at the site of action while reducing systemic exposure and associated side effects.

In conclusion, 8-[(2-Chloro-6-fluorophenyl)methyl]-3-(3,4-dimethylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189663-34-0) represents a promising candidate in the field of medicinal chemistry with diverse therapeutic potentials. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.